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Compound of Interest

Compound Name: IDH1 Inhibitor 2

Cat. No.: B10830776 Get Quote

Application Notes and Protocols for IDH1
Inhibitor 2
For Researchers, Scientists, and Drug Development Professionals

Introduction
IDH1 Inhibitor 2 (CAS No. 2244895-42-7) is a potent, covalent inhibitor of wild-type isocitrate

dehydrogenase 1 (IDH1).[1][2] It exerts its inhibitory effect through the modification of His315

on the enzyme.[1] IDH1 is a key metabolic enzyme that catalyzes the oxidative decarboxylation

of isocitrate to α-ketoglutarate (α-KG).[3][4] By inhibiting wild-type IDH1, this compound can

modulate cellular metabolic pathways, making it a valuable tool for research in cancer

metabolism and drug development.

These application notes provide detailed protocols for the solubilization and preparation of

stock solutions of IDH1 Inhibitor 2 for use in in vitro and in vivo studies.
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Property Value Reference

Molecular Formula C₂₆H₂₂N₄O

Molecular Weight 406.48 g/mol

Appearance White to yellow solid

Purity ≥98%

Solubility Data
The solubility of IDH1 Inhibitor 2 has been determined in various solvents. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing high-concentration stock solutions.

Solvent Solubility Remarks

DMSO 100 mg/mL (246.01 mM)

Ultrasonic treatment may be

needed to achieve complete

dissolution. It is recommended

to use freshly opened,

hygroscopic DMSO as its

water content can significantly

impact solubility.

Ethanol Data not available

Other IDH1 inhibitors, such as

Ivosidenib, are soluble in

ethanol, suggesting potential

solubility. However, this should

be experimentally verified.

Aqueous Buffers (e.g., PBS) Sparingly soluble

For aqueous solutions, it is

recommended to first dissolve

the compound in DMSO and

then dilute with the aqueous

buffer of choice.
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Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution (e.g., 10 mM)
This protocol is suitable for preparing a stock solution for in vitro experiments, such as cell-

based assays.

Materials:

IDH1 Inhibitor 2 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate: Allow the vial of IDH1 Inhibitor 2 powder to reach room temperature before

opening to prevent condensation.

Weigh: Accurately weigh the desired amount of the inhibitor powder using a calibrated

analytical balance in a sterile environment (e.g., a laminar flow hood).

Calculate Solvent Volume: Determine the volume of DMSO required to achieve the desired

stock concentration. For a 10 mM stock solution of IDH1 Inhibitor 2 (MW = 406.48 g/mol ):

Volume (mL) = [Mass (mg) / 406.48 ( g/mol )] / 10 (mmol/L)

Dissolve: Add the calculated volume of sterile DMSO to the vial containing the inhibitor

powder.

Mix: Vortex the solution thoroughly for several minutes until the powder is completely

dissolved.
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Aid Dissolution (if necessary): If the compound does not fully dissolve, briefly warm the

solution to 37°C and/or sonicate in an ultrasonic bath until the solution is clear.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile vials to

minimize freeze-thaw cycles.

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the DMSO stock solution into cell culture medium for

treating cells.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically

<0.1% v/v) to avoid solvent-induced cytotoxicity.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the high-concentration DMSO stock solution at

room temperature.

Serial Dilutions (Optional): If a range of concentrations is required, perform serial dilutions of

the DMSO stock solution in sterile DMSO.

Final Dilution: Directly before use, dilute the DMSO stock solution (or the serially diluted

solutions) into pre-warmed complete cell culture medium to the desired final concentration.

For example, to achieve a final concentration of 10 µM with a final DMSO concentration of

0.1%, add 1 µL of a 10 mM DMSO stock solution to 1 mL of cell culture medium.

Mix and Apply: Gently mix the working solution and immediately add it to the cells.
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Caption: Wild-type IDH1 metabolic pathway and its inhibition.
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Stock Solution Preparation

Working Solution for Cell Culture
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Caption: Workflow for preparing IDH1 Inhibitor 2 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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